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Compound of Interest

Compound Name: CK1-IN-2

Cat. No.: B15545021 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CK1-IN-2 was not publicly available at the

time of this writing. The following safety and handling information is based on the SDS for a

structurally related and representative chemical inhibitor, VU0467154, as well as general best

practices for handling potent, small-molecule kinase inhibitors in a laboratory setting.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and adhere to all local, state, and federal regulations.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with CK1-IN-2. It includes detailed

operational and disposal plans to ensure the safe handling of this compound from receipt to

disposal, fostering a culture of safety and building trust in laboratory operations.

Hazard Identification and Safety Summary
CK1-IN-2 should be handled as a hazardous substance with unknown toxicological properties.

Based on data for similar compounds, it is prudent to assume it may possess the following

hazards.

Quantitative Hazard and Precautionary Data Summary

The following table summarizes the hazard classifications and precautionary statements

derived from a representative Safety Data Sheet for a similar chemical inhibitor.
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Hazard Class GHS Code Signal Word
Hazard
Statement

Precautionary
Statements
(Prevention)

Skin

Corrosion/Irritatio

n (Category 2)

H315 Warning
Causes skin

irritation.

P264: Wash

hands thoroughly

after handling.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Serious Eye

Damage/Eye

Irritation

(Category 1)

H318 Danger
Causes serious

eye damage.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Skin

Sensitization

(Category 1)

H317 Warning

May cause an

allergic skin

reaction.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P272:

Contaminated

work clothing

should not be

allowed out of

the workplace.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.
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Respiratory

Sensitization

(Category 1)

H334 Danger

May cause

allergy or asthma

symptoms or

breathing

difficulties if

inhaled.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P284: In case of

inadequate

ventilation wear

respiratory

protection.

Germ Cell

Mutagenicity

(Category 2)

H341 Warning

Suspected of

causing genetic

defects.

P203: Get

medical

advice/attention

before use.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Reproductive

Toxicity

(Category 2)

H361 Warning

Suspected of

damaging fertility

or the unborn

child.

P203: Get

medical

advice/attention

before use.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Specific Target

Organ Toxicity —

Single Exposure

(Category 1)

H370 Danger Causes damage

to organs.

P260: Do not

breathe

dust/fume/gas/mi

st/vapors/spray.

P264: Wash

hands thoroughly

after handling.
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P270: Do not

eat, drink or

smoke when

using this

product.

Hazardous to the

Aquatic

Environment —

Long-Term

Hazard

(Category 4)

H413

May cause long

lasting harmful

effects to aquatic

life.

P273: Avoid

release to the

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling CK1-IN-2. The following table

outlines the minimum required PPE.

PPE Category Item Material/Specification

Hand Protection Chemical-resistant gloves
Nitrile or neoprene (double-

gloving is recommended).

Eye Protection
Safety glasses with side

shields or goggles

ANSI Z87.1 certified. A face

shield should be worn when

handling larger quantities.

Body Protection Laboratory coat
Full-length, buttoned, with

tight-fitting cuffs.

Respiratory Protection
Fume hood or appropriate

respirator

A certified chemical fume hood

is required when handling the

powder form or creating

solutions. If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates must be used.
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Procedural Guidance: From Receipt to Disposal
The following sections provide step-by-step instructions for the safe handling and disposal of

CK1-IN-2.

Experimental Workflow for Handling CK1-IN-2
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Experimental Workflow for Handling CK1-IN-2

Receiving and Storage

Handling and Preparation

Experimental Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Work in a Certified Fume Hood

Weigh Solid Compound

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Decontaminate Surfaces and Equipment

Segregate Solid Waste (Gloves, Tips) Segregate Liquid Waste (Solutions)

Label Waste Containers Clearly

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of CK1-IN-2 from receipt to disposal.
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Detailed Methodologies
1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If compromised, do not open and contact your EHS department immediately.

Inventory: Log the compound into your laboratory's chemical inventory system, noting the

date of receipt and assigned storage location.

Storage: Store CK1-IN-2 in its original, tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

2. Handling and Solution Preparation

Engineering Controls: All handling of solid CK1-IN-2 and preparation of stock solutions must

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing: Use a dedicated, clean spatula and weighing paper. Perform weighing within the

fume hood.

Solution Preparation: Prepare stock solutions by slowly adding the solvent (e.g., DMSO) to

the pre-weighed solid to avoid aerosolization. Cap the vial tightly and vortex to dissolve.

3. Experimental Use and Decontamination

Prudent Practices: Use the smallest amount of the compound necessary for the experiment.

Avoid direct contact with the skin, eyes, and clothing.

Decontamination: After use, decontaminate all surfaces and non-disposable equipment that

came into contact with CK1-IN-2. A common procedure involves an initial rinse with the

solvent used for the stock solution (this rinsate must be collected as hazardous waste),

followed by a thorough wash with soap and water, and a final rinse with deionized water.

4. Disposal Plan
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Waste Segregation:

Solid Waste: All disposable items contaminated with CK1-IN-2 (e.g., gloves, pipette tips,

weighing paper) must be collected in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and solvent rinsates containing CK1-IN-2 must be

collected in a separate, compatible, and clearly labeled hazardous liquid waste container.

Do not mix with other waste streams unless permitted by your EHS department.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "CK1-IN-2," the solvent used, and the approximate concentration.

Collection: Store sealed waste containers in a designated satellite accumulation area within

the laboratory and arrange for pickup by your institution's EHS department for proper

disposal, likely via incineration.

Signaling Pathway Involvement: Wnt/β-catenin
Pathway
Casein Kinase 1 (CK1) is a critical regulator of numerous cellular signaling pathways, including

the Wnt/β-catenin pathway, which is essential for embryonic development and adult tissue

homeostasis.[1][2] Dysregulation of this pathway is frequently implicated in cancer.[2]

Wnt/β-catenin Signaling Pathway Diagram
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Role of CK1 in the Wnt/β-catenin Signaling Pathway
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Caption: The role of CK1α as a key component of the destruction complex in the Wnt/β-catenin

pathway.

In the absence of a Wnt signal ("Wnt OFF"), CK1α, as part of a "destruction complex,"

phosphorylates β-catenin, marking it for ubiquitination and subsequent degradation by the

proteasome.[2] This keeps cytoplasmic levels of β-catenin low. When a Wnt ligand binds to its

receptor ("Wnt ON"), the destruction complex is inhibited, leading to the stabilization and

accumulation of β-catenin in the cytoplasm.[2] Stabilized β-catenin then translocates to the

nucleus, where it acts as a co-activator for TCF/LEF transcription factors, driving the

expression of Wnt target genes involved in cell proliferation and differentiation.[1] CK1-IN-2, as

an inhibitor of CK1, would be expected to modulate this and other CK1-dependent signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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